Cas no 145842-46-2 (Acetamide,N-[1-[(acetyloxy)methyl]butyl]-)

• Product Name: Acetamide,N-[1-[(acetyloxy)methyl]butyl]-
• CAS No: 145842-46-2
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 101445
• PubChem ID: 14619273
• Update Time: 2025-04-18

Acetamide,N-[1-[(acetyloxy)methyl]butyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[1-[(acetyloxy)methyl]butyl]-
• Acetamide, N-[1-[(acetyloxy)methyl]butyl]-
• 145842-46-2
• 2-acetamidopentyl acetate

• Inchi： 1S/C9H17NO3/c1-4-5-9(10-7(2)11)6-13-8(3)12/h9H,4-6H2,1-3H3,(H,10,11)
• InChI Key： AZBMSNGQNRHHOX-UHFFFAOYSA-N
• SMILES： O(C(C)=O)CC(CCC)NC(C)=O

Computed Properties

• Exact Mass: 187.12091
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 55.4